2-(4-Chlorophenyl)-4-(4-methylphenyl)-2,3-dihydro-1,5-benzothiazepine
2-(4-Chlorophenyl)-4-(4-methylphenyl)-2,3-dihydro-1,5-benzothiazepine
Brand Name:
Vulcanchem
CAS No.:
385786-04-9
VCID:
VC0383094
InChI:
InChI=1S/C22H18ClNS/c1-15-6-8-16(9-7-15)20-14-22(17-10-12-18(23)13-11-17)25-21-5-3-2-4-19(21)24-20/h2-13,22H,14H2,1H3
SMILES:
CC1=CC=C(C=C1)C2=NC3=CC=CC=C3SC(C2)C4=CC=C(C=C4)Cl
Molecular Formula:
C22H18ClNS
Molecular Weight:
363.9g/mol
2-(4-Chlorophenyl)-4-(4-methylphenyl)-2,3-dihydro-1,5-benzothiazepine
CAS No.: 385786-04-9
Main Products
VCID: VC0383094
Molecular Formula: C22H18ClNS
Molecular Weight: 363.9g/mol
| CAS No. | 385786-04-9 |
|---|---|
| Product Name | 2-(4-Chlorophenyl)-4-(4-methylphenyl)-2,3-dihydro-1,5-benzothiazepine |
| Molecular Formula | C22H18ClNS |
| Molecular Weight | 363.9g/mol |
| IUPAC Name | 2-(4-chlorophenyl)-4-(4-methylphenyl)-2,3-dihydro-1,5-benzothiazepine |
| Standard InChI | InChI=1S/C22H18ClNS/c1-15-6-8-16(9-7-15)20-14-22(17-10-12-18(23)13-11-17)25-21-5-3-2-4-19(21)24-20/h2-13,22H,14H2,1H3 |
| Standard InChIKey | ZCKRRCTYPXGADU-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2=NC3=CC=CC=C3SC(C2)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC1=CC=C(C=C1)C2=NC3=CC=CC=C3SC(C2)C4=CC=C(C=C4)Cl |
| PubChem Compound | 3658856 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume